Cas no 142437-66-9 (4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide)

• Product Name: 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide
• CAS No: 142437-66-9
• MF: C₅H₁₁Br₂N₃S
• MW: 305.033937692642
• MDL: MFCD22123251
• CID: 4598685
• PubChem ID: 75485361
• Update Time: 2025-10-28

4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide

• MDL： MFCD22123251
• Inchi： 1S/C5H9N3S.2BrH/c6-2-1-4-3-9-5(7)8-4;;/h3H,1-2,6H2,(H2,7,8);2*1H
• InChI Key： GBSRCDTXRYODNC-UHFFFAOYSA-N
• SMILES： S1C=C(CCN)N=C1N.[H]Br.[H]Br

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide

Comprehensive Overview of 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide (CAS No. 142437-66-9)

4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide (CAS No. 142437-66-9) is a chemically synthesized compound with significant applications in pharmaceutical research and organic chemistry. This compound, characterized by its thiazole core and aminoethyl functional group, has garnered attention for its potential in drug discovery and biochemical studies. Its dihydrobromide salt form enhances solubility and stability, making it a preferred choice for laboratory applications.

In recent years, the demand for thiazole derivatives has surged due to their versatile biological activities. Researchers are particularly interested in 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide for its potential role in modulating enzyme activity and receptor binding. The compound's unique structure allows it to interact with various biological targets, which is why it is frequently explored in the context of neurotransmitter research and central nervous system (CNS) drug development.

One of the most frequently searched questions related to this compound is: "What are the applications of 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide in medicinal chemistry?" The answer lies in its ability to serve as a building block for more complex molecules. Its aminoethyl moiety can be further functionalized, enabling the synthesis of novel compounds with enhanced pharmacological properties. This adaptability makes it a valuable tool for researchers working on drug design and high-throughput screening.

Another trending topic in the scientific community is the exploration of sustainable synthesis methods for organic compounds. 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide has been studied in this context, with efforts focused on optimizing its production to reduce environmental impact. Green chemistry principles, such as minimizing waste and using eco-friendly solvents, are being applied to its synthesis, aligning with global sustainability goals.

The compound's CAS No. 142437-66-9 is often used as a unique identifier in chemical databases and regulatory documents. Researchers and manufacturers rely on this number to ensure accurate identification and compliance with international standards. Additionally, the dihydrobromide form of the compound is noted for its improved handling characteristics, which is a critical factor in industrial and laboratory settings.

From a technical perspective, 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide exhibits notable stability under standard storage conditions, making it a reliable reagent for long-term studies. Its thiazole ring contributes to its chemical robustness, while the aminoethyl group provides a reactive site for further modifications. These properties are particularly relevant in the context of combinatorial chemistry, where rapid synthesis and screening of compound libraries are essential.

In summary, 4-(2-aminoethyl)-1,3-thiazol-2-amine dihydrobromide (CAS No. 142437-66-9) is a multifaceted compound with broad applications in pharmaceutical and biochemical research. Its unique structural features, combined with its adaptability and stability, make it a subject of ongoing scientific interest. As research continues to uncover new potential uses for this compound, its relevance in drug discovery and organic synthesis is expected to grow.